Cas no 93858-12-9 (2-Propenoic acid,isoeicosyl ester (9CI))
93858-12-9 structure
Product Name:2-Propenoic acid,isoeicosyl ester (9CI)
CAS No:93858-12-9
MF:C23H44O2
MW:352.594267845154
CID:812396
PubChem ID:13847852
Update Time:2025-04-19
2-Propenoic acid,isoeicosyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,isoeicosyl ester (9CI)
- 18-methylnonadecyl prop-2-enoate
- isoicosyl acrylate
- EINECS 299-245-6
- DTXSID70917434
- 93858-12-9
-
- Inchi: 1S/C23H44O2/c1-4-23(24)25-21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22(2)3/h4,22H,1,5-21H2,2-3H3
- InChI Key: JWGFUZXFJMCXON-UHFFFAOYSA-N
- SMILES: O(C(C=C)=O)CCCCCCCCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 352.334130642g/mol
- Monoisotopic Mass: 352.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 20
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.7
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid,isoeicosyl ester (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
93858-12-9 (2-Propenoic acid,isoeicosyl ester (9CI)) Related Products
- 103-11-7(2-Ethylhexyl acrylate)
- 1330-75-2(Diisooctyl fumarate)
- 13402-02-3(Hexadecyl acrylate)
- 107481-28-7(1,9-Nonanediol Diacrylate (>90%))
- 18299-85-9(Docosyl Acrylate (stabilized with MEHQ))
- 36840-85-4(1,5-Pentanediol Diacrylate (Stabilized with Hydroquinone))
- 2499-95-8(Hexyl acrylate)
- 1330-61-6(Isodecyl acrylate)
- 13048-33-4(1,6-Hexanediol Diacrylate (stabilized with 100 ppm MEHQ))
- 4813-57-4(Octadecyl acrylate)
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